3-phenylquinoline hydrochloride
Overview
Description
3-Phenylquinoline hydrochloride (3-PQHCl) is an organic compound belonging to the quinoline family of chemical compounds. It is a colorless solid that is soluble in water and has a molecular weight of 214.7 g/mol. 3-PQHCl has been used extensively in scientific research to study its biochemical and physiological effects.
Scientific Research Applications
3-phenylquinoline hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, including quinoline derivatives, heterocyclic compounds, and polycyclic aromatic compounds. It has also been used as a catalyst in the synthesis of a variety of organic compounds. 3-phenylquinoline hydrochloride has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory and antifungal agents.
Mechanism of Action
The mechanism of action of 3-phenylquinoline hydrochloride is not fully understood. It is believed that 3-phenylquinoline hydrochloride binds to proteins, enzymes, and receptors in the body and alters their function. This binding can lead to changes in biochemical and physiological processes, such as the production of hormones, neurotransmitters, and other molecules.
Biochemical and Physiological Effects
3-phenylquinoline hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the production of certain hormones, such as cortisol and testosterone, and to decrease the production of others, such as prolactin. It has also been shown to increase the production of neurotransmitters, such as dopamine and serotonin, and to decrease the production of others, such as GABA. 3-phenylquinoline hydrochloride has also been shown to increase the activity of certain receptors, such as the 5-HT2A receptor, and to decrease the activity of others, such as the 5-HT1A receptor.
Advantages and Limitations for Lab Experiments
3-phenylquinoline hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. However, there are also some limitations to its use in laboratory experiments. It is toxic, and can be irritating to the skin and eyes. It is also volatile, and can easily evaporate if not stored in an airtight container.
Future Directions
There are several potential future directions for research on 3-phenylquinoline hydrochloride. One potential direction is to further investigate its mechanism of action, in order to better understand how it affects biochemical and physiological processes. Another potential direction is to explore its potential applications in the synthesis of pharmaceuticals, in order to develop more effective treatments for various diseases and conditions. Finally, further research could be conducted on its advantages and limitations for use in laboratory experiments, in order to optimize its use and minimize its potential risks.
Synthesis Methods
3-phenylquinoline hydrochloride can be synthesized in several ways. The most common method of synthesis is the reaction of 3-chloropyridine with anhydrous hydrogen chloride in the presence of an organic solvent. This reaction yields a mixture of 3-chloropyridine hydrochloride and 3-phenylquinoline hydrochloride. The 3-chloropyridine hydrochloride can then be separated from the 3-phenylquinoline hydrochloride by crystallization. Other methods of synthesis include the reaction of 3-chloropyridine with anhydrous hydrogen chloride in the presence of anhydrous aluminum chloride, the reaction of 3-chloropyridine with anhydrous hydrogen chloride in the presence of a Lewis acid, and the reaction of 3-chloropyridine with anhydrous hydrogen chloride in the presence of a Lewis acid and an organic base.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-phenylquinoline hydrochloride can be achieved through a multi-step process involving the condensation of aniline with benzaldehyde, followed by cyclization and subsequent reduction. The final step involves the addition of hydrochloric acid to the quinoline intermediate to form the hydrochloride salt.", "Starting Materials": [ "Aniline", "Benzaldehyde", "Acetic acid", "Sulfuric acid", "Sodium nitrite", "Sodium acetate", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Diazotization of Aniline", "Aniline is dissolved in dilute hydrochloric acid and cooled to 0-5°C. Sodium nitrite is added to the solution to form a diazonium salt.", "Step 2: Coupling with Benzaldehyde", "Benzaldehyde is dissolved in acetic acid and added dropwise to the diazonium salt solution. The resulting mixture is stirred for several hours to allow for the formation of the imine intermediate.", "Step 3: Cyclization", "Sulfuric acid is added to the imine intermediate to promote cyclization and form the quinoline intermediate.", "Step 4: Reduction", "Sodium acetate and sodium hydroxide are added to the quinoline intermediate to reduce the double bond and form the final product.", "Step 5: Formation of Hydrochloride Salt", "Hydrochloric acid is added to the product to form the hydrochloride salt, which can be isolated through filtration and drying." ] } | |
CAS RN |
1875-37-2 |
Molecular Formula |
C15H12ClN |
Molecular Weight |
241.7 |
Purity |
95 |
Origin of Product |
United States |
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